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Compound of Interest

Compound Name: 7rh

Cat. No.: B15542534 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
7rh, also known as DDR1-IN-2, is a potent and selective inhibitor of Discoidin Domain

Receptor 1 (DDR1), a receptor tyrosine kinase that plays a crucial role in cell adhesion,

proliferation, migration, and invasion.[1][2] Dysregulation of DDR1 signaling is implicated in

various cancers, making it an attractive target for therapeutic intervention.[3] These application

notes provide detailed protocols for utilizing 7rh in a range of cell-based assays to investigate

its effects on cancer cell biology.

Mechanism of Action
7rh is an ATP-competitive inhibitor of the DDR1 kinase. By binding to the ATP-binding pocket of

the DDR1 kinase domain, 7rh blocks its autophosphorylation and subsequent activation of

downstream signaling pathways. This inhibition leads to a reduction in cancer cell proliferation,

migration, and invasion.

Data Presentation
Table 1: In Vitro Inhibitory Activity of 7rh

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15542534?utm_src=pdf-interest
https://www.benchchem.com/product/b15542534?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://www.researchgate.net/profile/Nasrin-Ghassemi-Barghi/post/How-MTT-dye-is-used-in-assaying-cell-metabolic-activity-cell-culture-Can-anyone-give-me-the-protocol-for-this-particular-assay/attachment/5c482ef5cfe4a781a579241e/AS%3A718161636773888%401548234485381/download/MTT+Proliferation+Assay+Protocol.pdf
https://www.benchchem.com/product/b15542534?utm_src=pdf-body
https://www.benchchem.com/product/b15542534?utm_src=pdf-body
https://www.benchchem.com/product/b15542534?utm_src=pdf-body
https://www.benchchem.com/product/b15542534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target IC₅₀ (nM) Reference

DDR1 6.8 - 13.1

DDR2 101.4 - 203

Bcr-Abl 355 - 414

c-Kit >10,000

Table 2: Anti-proliferative Activity of 7rh in Cancer Cell
Lines

Cell Line Cancer Type IC₅₀ (µM) Reference

K562
Chronic Myelogenous

Leukemia
0.038

NCI-H23
Non-Small Cell Lung

Cancer
Not Specified

CNE2
Nasopharyngeal

Carcinoma
1.97

CNE1
Nasopharyngeal

Carcinoma
2.06

HONE1
Nasopharyngeal

Carcinoma
3.71

SUNE1
Nasopharyngeal

Carcinoma
3.95

NCI-H460
Non-Small Cell Lung

Cancer
2.98

Signaling Pathways
DDR1 activation by its ligand, collagen, triggers a cascade of downstream signaling events that

promote cancer progression. 7rh has been shown to modulate these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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